Cas no 1060670-55-4 (S,S-2,8-diazabicyclo[4.3.0]decane hydrochloride)

• Product Name: S,S-2,8-diazabicyclo[4.3.0]decane hydrochloride
• CAS No: 1060670-55-4
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD09910355
• CID: 5230314
• Update Time: 2026-03-07

S,S-2,8-diazabicyclo[4.3.0]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• S,S-2,8-diazabicyclo[4.3.0]decane hydrochloride

• MDL： MFCD09910355
• Inchi： 1S/C7H14N2.2ClH/c1-2-6-4-8-5-7(6)9-3-1;;/h6-9H,1-5H2;2*1H/t6-,7+;;/m0../s1
• InChI Key： PBDBVGLZVIIZNU-AUCRBCQYSA-N
• SMILES： [C@@]12([H])CNC[C@]1([H])CCCN2.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 198.069
• Monoisotopic Mass: 198.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2

Additional information on S,S-2,8-diazabicyclo[4.3.0]decane hydrochloride

Recent Advances in the Study of S,S-2,8-diazabicyclo[4.3.0]decane Hydrochloride (CAS: 1060670-55-4)

In recent years, the compound S,S-2,8-diazabicyclo[4.3.0]decane hydrochloride (CAS: 1060670-55-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates targeting neurological disorders and infectious diseases. The unique structural features of this compound, including its rigid bicyclic framework and chiral centers, make it an attractive scaffold for medicinal chemistry optimization.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of S,S-2,8-diazabicyclo[4.3.0]decane hydrochloride derivatives as potent sigma-1 receptor modulators. The research team employed a combination of computational modeling and structure-activity relationship (SAR) analysis to design novel analogs with improved binding affinity and selectivity. The lead compound demonstrated nanomolar potency in vitro and showed significant neuroprotective effects in animal models of Parkinson's disease.

Another important development comes from the field of antimicrobial research. A 2024 study in ACS Infectious Diseases reported that S,S-2,8-diazabicyclo[4.3.0]decane hydrochloride derivatives exhibit potent activity against drug-resistant strains of Mycobacterium tuberculosis. The mechanism of action appears to involve inhibition of key metabolic pathways unique to mycobacteria, suggesting potential for developing novel tuberculosis therapeutics with reduced cross-resistance to existing drugs.

The pharmacokinetic properties of S,S-2,8-diazabicyclo[4.3.0]decane hydrochloride have been extensively investigated in recent preclinical studies. Research published in Drug Metabolism and Disposition (2023) revealed favorable absorption and distribution characteristics, with good blood-brain barrier penetration - a crucial factor for CNS-targeted therapeutics. However, the compound shows moderate hepatic clearance, suggesting that structural modifications may be needed to optimize metabolic stability for clinical applications.

From a synthetic chemistry perspective, several novel routes to S,S-2,8-diazabicyclo[4.3.0]decane hydrochloride have been developed. A 2024 Organic Process Research & Development paper described a scalable asymmetric synthesis method that achieves >99% enantiomeric purity while reducing the number of synthetic steps and improving overall yield. This advancement addresses previous challenges in large-scale production and could facilitate further preclinical development of related compounds.

Looking forward, the versatility of the S,S-2,8-diazabicyclo[4.3.0]decane hydrochloride scaffold continues to inspire new research directions. Current investigations are exploring its application in targeted drug delivery systems, where its structural features may enable conjugation with various therapeutic payloads while maintaining favorable pharmacokinetic properties. Additionally, computational fragment-based drug design approaches are being employed to explore novel binding modes and therapeutic indications for this important chemical entity.